Cas no 2172224-96-1 (4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
• CAS No: 2172224-96-1
• MF: C₇H₆ClN₅O₂S
• MW: 259.672837734222
• CID: 6164466
• PubChem ID: 165572176
• Update Time: 2025-10-30

4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
• 2172224-96-1
• EN300-1617054

• Inchi： 1S/C7H6ClN5O2S/c8-6-2-1-4(16(9,14)15)3-5(6)7-10-12-13-11-7/h1-3H,(H2,9,14,15)(H,10,11,12,13)
• InChI Key： WRZIOYLSJKRDAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1N=NNN=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 258.9930733g/mol
• Monoisotopic Mass: 258.9930733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 123Ų

Additional information on 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide

Introduction to 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide (CAS No. 2172224-96-1)

4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide, identified by its CAS number 2172224-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The presence of a chloro substituent and a tetrazole ring in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation in drug discovery.

The molecular structure of 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a chloro group at the 4-position and a sulfonamide group at the 1-position. Additionally, the 3-position of the benzene ring is linked to a 1H-1,2,3,4-tetrazole moiety. The tetrazole ring is known for its ability to act as a bioisostere for pyrimidine and purine bases found in nucleic acids, which suggests potential applications in modulating enzyme activities and interactions with biological targets.

In recent years, sulfonamides have been extensively studied due to their versatility as pharmacophores. They exhibit inhibitory effects on various enzymes and microbial pathways, making them valuable in the development of antibiotics and anti-inflammatory agents. The incorporation of a tetrazole group into the sulfonamide framework introduces additional binding possibilities with biological targets, enhancing the compound's potential as an active pharmaceutical ingredient (API).

One of the most compelling aspects of 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide is its structural similarity to known bioactive molecules. This similarity has prompted researchers to explore its potential in various therapeutic areas. For instance, studies have indicated that sulfonamides can interact with bacterial enzymes such as dihydropteroate synthase (DHPS), which is crucial for folic acid synthesis in bacteria. By inhibiting this enzyme, sulfonamides can disrupt bacterial growth and proliferation.

The tetrazole moiety in 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide adds an extra layer of complexity to its interaction with biological targets. Tetrazoles have been shown to exhibit significant binding affinity to certain protein pockets due to their ability to form stable hydrogen bonds and participate in π-stacking interactions. This characteristic makes them particularly useful in designing molecules that can selectively target specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide. Molecular docking studies have been conducted to evaluate its potential interactions with various protein targets relevant to cancer therapy. These studies suggest that the compound may inhibit kinases and other enzymes involved in tumor proliferation and survival pathways.

The synthesis of 4-chloro-3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide presents unique challenges due to the sensitivity of both the chloro group and the tetrazole ring. However， modern synthetic methodologies have made significant progress in facilitating the preparation of such complex molecules. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to produce high-purity samples suitable for further biological evaluation.

In conclusion, 4-chloro - 3 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) benzene - 1 - sulfonamide ( CAS no . 2172224 -96 - 1 ) represents a promising candidate for therapeutic development. Its unique structural features and potential biological activities make it an attractive molecule for further investigation. As research continues， it is expected that new insights into its mechanisms of action will emerge， paving the way for novel applications in medicine.